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Compound of Interest

Compound Name: 2,5-Dichlorostyrene
CAS No.: 1123-84-8
Cat. No.: B075448
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2,5-Dichlorostyrene, a substituted styrene
monomer with significant applications in polymer chemistry and as a building block in organic
synthesis. This document will cover its fundamental chemical and physical properties, safety
considerations, and key applications, offering a valuable resource for professionals in research
and development.

Core Chemical Identifiers and Properties

2,5-Dichlorostyrene, also known as 1,4-dichloro-2-ethenylbenzene, is a chlorinated aromatic
hydrocarbon. Its unique molecular structure, featuring a vinyl group and two chlorine atoms on
the benzene ring, imparts specific reactivity and properties that are leveraged in various
scientific and industrial applications.
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Property Value Source
CAS Number 1123-84-8 (11121131141
Molecular Formula CsHeCl2 [11[2][5]
Molecular Weight 173.04 g/mol [1]
Alternate Names 1,4-Dichloro-2-vinylbenzene [2]

Physicochemical Data

A thorough understanding of the physicochemical properties of 2,5-Dichlorostyrene is
essential for its safe handling, storage, and application in experimental design.

Property Value Source
Density 1.242 g/cm3 [2][4]
Boiling Point 230.7 °C at 760 mmHg [2]
Melting Point 8 °C [2][4]
Flash Point 95.2 °C [2]
Refractive Index 1.589 [2]
Vapor Pressure 0.0983 mmHg at 25 °C [2]

Synthesis and Reactivity

The synthesis of 2,5-Dichlorostyrene typically involves the dehydration of the corresponding
phenylethanol or the dehydrohalogenation of a haloethylbenzene. The presence of the vinyl
group allows it to readily undergo polymerization and other addition reactions, while the
chlorine substituents on the aromatic ring influence its electronic properties and provide sites
for nucleophilic substitution reactions.

Polymerization Workflow

The primary application of 2,5-Dichlorostyrene is in the synthesis of specialty polymers. The
polymerization process can be initiated through various mechanisms, including free radical,
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cationic, and anionic polymerization. The resulting poly(2,5-dichlorostyrene) exhibits distinct
thermal and mechanical properties due to the presence of the chlorine atoms.

- Poly(2,5-dichlorostyrene)

(e.g., AIBN, BPO)

Click to download full resolution via product page

Caption: A generalized workflow for the free-radical polymerization of 2,5-Dichlorostyrene.

Spectroscopic Analysis

Characterization of 2,5-Dichlorostyrene and its polymeric derivatives relies on standard
spectroscopic techniques.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
confirming the molecular structure and purity of the monomer.

« Infrared (IR) Spectroscopy: IR spectra provide information about the characteristic vibrational
frequencies of the functional groups present, such as the C=C stretching of the vinyl group
and the C-Cl stretching of the chlorinated benzene ring.[6]

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern, further confirming the identity of the compound.[1]

Safety and Handling

As with all chlorinated hydrocarbons, 2,5-Dichlorostyrene should be handled with appropriate
safety precautions in a well-ventilated laboratory fume hood. Personal protective equipment,
including gloves, safety glasses, and a lab coat, is mandatory. For detailed safety information, it
is imperative to consult the Safety Data Sheet (SDS) provided by the supplier.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body-img#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://webbook.nist.gov/cgi/formula?ID=B6000982&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorostyrene
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development

The unique properties of 2,5-Dichlorostyrene and its polymers make them valuable in several
areas:

e Specialty Polymers and Copolymers: The incorporation of 2,5-Dichlorostyrene into
polymers can enhance their thermal stability, flame retardancy, and refractive index.

¢ Organic Synthesis: The vinyl group and the chlorinated aromatic ring serve as reactive
handles for further chemical modifications, making it a useful intermediate in the synthesis of
more complex molecules, including pharmaceutical precursors.

o Material Science: Its polymers are investigated for applications in optical materials and
specialty plastics.

Conclusion

2,5-Dichlorostyrene is a versatile monomer with a well-defined set of chemical and physical
properties. Its ability to undergo polymerization and serve as a precursor in organic synthesis
makes it a compound of interest for researchers and professionals in polymer chemistry,
material science, and drug development. A comprehensive understanding of its characteristics,
reactivity, and safety protocols is essential for its effective and safe utilization in the laboratory
and in industrial applications.

References

» National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 14294, 2,5-Dichlorostyrene. Retrieved from [Link]

e CoPoIDB (n.d.). Monomer detail | 2,5-Dichlorostyrene. Retrieved from [Link]

e Local Pharma Guide (n.d.). CAS NO. 1123-84-8 | 2,5-DICHLOROSTYRENE | C8H6CI2.
Retrieved from [Link]

e NIST (n.d.). 2,5-Dichlorostyrene polymer. In NIST Chemistry WebBook. Retrieved from
[Link]

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorostyrene
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://copol-db.com/monomer-detail/2,5-Dichlorostyrene
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://www.localpharmaguide.com/cas/1123-84-8/2-5-dichlorostyrene
https://www.benchchem.com/product/b075448/docs?utm_src=pdf-body#2-5-dichlorostyrene-a-comprehensive-technical-overview
https://webbook.nist.gov/cgi/cbook.cgi?ID=C25084939&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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